![molecular formula C6H3F2IO B1344038 2,4-Difluoro-6-iodophenol CAS No. 551002-42-7](/img/structure/B1344038.png)
2,4-Difluoro-6-iodophenol
Overview
Description
2,4-Difluoro-6-iodophenol (DFIP) is a synthetic compound with a wide range of applications in scientific research. It has a unique structure, with two fluorine atoms, two oxygen atoms, and an iodine atom, and it has been used in numerous studies due to its wide range of biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Labelling
- Tritium Labelling: 2,4-Difluoro-6-iodophenol is used in tritium labelling, as demonstrated by Hamada et al. (1975). They successfully labelled 2,4-dichlorophenol with tritium at the 6 position by catalytic reduction of 2,4-dichloro-6-iodophenol, leading to the production of tritium-labelled 2,4-dichlorophenyl pyrrolidinecarboxylate (Hamada, Shibata, Kuwano, & Suzuki, 1975).
Chemical Transformations
Adamantylation Reactions
Sokolenko et al. (2011) explored the adamantylation of iodophenols, revealing that reactions involving 2-iodophenol result in specific derivative formations (Sokolenko, Svirskaya, & Rubailo, 2011).
Iodide Detection via HPLC
Verma et al. (1992) developed a method for sensitive detection of iodide, involving derivatization into iodophenols and subsequent high-performance liquid chromatography (HPLC) (Verma, Jain, & Verma, 1992).
Pharmaceutical Research
- Saluretic Agents: Research by Stokker et al. (1980) on 2-(aminomethyl)phenols, including this compound derivatives, found significant saluretic and antihypertensive activity, highlighting its potential in pharmaceutical applications (Stokker, Deana, Desolms, Schultz, Smith, Cragoe, Baer, Ludden, Russo, Scriabine, Sweet, & Watson, 1980).
Environmental Analysis
- Water Quality Studies: Dietrich et al. (1999) investigated the formation of iodophenols, including 2,4,6-triiodophenol, in the context of water disinfection for the USA space program, providing insights into water quality and safety (Dietrich, Mirlohi, DaCosta, Dodd, Sauer, Homan, & Schultz, 1999).
Molecular Chemistry and Applications
- Molecular Switching Devices: Kawai et al. (1995) synthesized bisphenolic diarylethenes from iodophenols, demonstrating their potential as molecular switching devices with integrated photochromic and electrochromic properties (Kawai, Gilat, Ponsinet, & Lehn, 1995).
Chemiluminescence Enhancement
- Enhancement of Chemiluminescence Assays: Leong and Fox (1988) explored the use of 4-iodophenol as an enhancer in luminol-based assays, highlighting the potential of iodophenols in bioanalytical methods (Leong & Fox, 1988).
Safety and Hazards
properties
IUPAC Name |
2,4-difluoro-6-iodophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2IO/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNTJGBIQTKFVRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)O)I)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2IO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70623528 | |
Record name | 2,4-Difluoro-6-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70623528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
551002-42-7 | |
Record name | 2,4-Difluoro-6-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70623528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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